2-Chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline

• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline
• InChI: InChI=1S/C10H11ClN2O2/c1-6-3-2-4-7-5-8(13(14)15)10(11)12-9(6)7/h5-6H,2-4H2,1H3
• InChI Key: BCMZCCDOYRUQST-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2=CC(=C(N=C12)Cl)[N+](=O)[O-]

Description

2-Chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline is a substituted tetrahydroquinoline derivative featuring a partially hydrogenated quinoline core with chloro (Cl), methyl (CH₃), and nitro (NO₂) substituents at positions 2, 8, and 3, respectively. Tetrahydroquinolines are pivotal in medicinal chemistry due to their structural resemblance to natural alkaloids and synthetic bioactive compounds. These scaffolds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and receptor antagonism properties . The substituents on the tetrahydroquinoline core critically influence physicochemical properties, reactivity, and biological efficacy, making structural comparisons essential for drug design .

Biological Activity

2-Chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline is a heterocyclic compound notable for its unique structural features, including a chloro group, a methyl group, and a nitro group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial applications.

• Molecular Formula : C10H11ClN2O2
• Molecular Weight : 226.66 g/mol
• IUPAC Name : 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline

Biological Activities

Research indicates that 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline exhibits several promising biological activities:

Anticancer Activity

Studies have demonstrated that this compound shows significant efficacy against various cancer cell lines. For instance:

• It has been tested against human cervix carcinoma (HeLa), colorectal adenocarcinoma (HT-29), and ovarian carcinoma (A2780) cells.
• The mechanism of action is believed to involve the induction of oxidative stress in cancer cells, leading to mitochondrial dysfunction and increased reactive oxygen species (ROS) levels. This mechanism is particularly effective against cancer cells that have adapted to survive under high oxidative stress conditions .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Its derivatives have shown effectiveness against a range of bacterial strains, indicating potential as an antimicrobial agent .

Anti-inflammatory Effects

Preliminary studies suggest that 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline may possess anti-inflammatory properties. This activity could be linked to its ability to inhibit specific enzymes involved in inflammatory pathways .

The biological activity of 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline can be attributed to:

• Nucleophilic Substitution Reactions : The presence of chloro and nitro groups facilitates reactions that may enhance the compound's reactivity with biological targets.
• Interaction with Enzymes : The compound may inhibit enzymes critical for cancer cell proliferation and survival .
• Induction of Oxidative Stress : By increasing ROS levels in cancer cells, the compound exploits their metabolic vulnerabilities .

Comparative Analysis with Related Compounds

Compound Name	Similarity Index	Key Features
2-Chloro-5,6,7,8-tetrahydroquinoline	0.77	Lacks methyl and nitro groups
4-Chloro-5,6,7,8-tetrahydroquinoline	0.85	Different position of chlorine
2-Chloro-6-methyl-3-nitroquinoline	0.76	Similar nitro group but different ring structure

This table illustrates the structural variations among related compounds and their potential influence on biological activity.

Case Studies

Several case studies have been conducted to evaluate the efficacy of 2-chloro-8-methyl-3-nitro-5,6,7,8-tetrahydroquinoline:

• In vitro Studies : A series of experiments assessed the cytotoxic effects of the compound on various cancer cell lines. Results indicated significant inhibition of cell proliferation in HeLa and A2780 cells at specific concentrations.
• Mechanistic Studies : Research focused on understanding how the compound induces apoptosis in cancer cells through ROS-mediated pathways. This work highlighted the importance of oxidative stress as a therapeutic target in cancer treatment .
• Synthesis and Derivative Testing : The synthesis of analogs has been explored to enhance biological activity further. Modifications to the nitro and chloro groups have shown promise in increasing potency against resistant cancer cell lines .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Nitro Group (C3): The nitro group at C3 in the target compound is a strong electron-withdrawing group, increasing electrophilicity at adjacent positions. This contrasts with simpler analogues like 2-chloro-5,6,7,8-tetrahydroquinoline, which lack such polar substituents . Nitro groups are often leveraged for further functionalization, as seen in selenolo-tetrahydroquinoline derivatives synthesized from 2-chloro-3-cyano analogues .
• Methyl Group (C8 vs. C6): The methyl group at C8 in the target compound may induce distinct conformational effects compared to its C6-methyl isomer (CAS 1706449-95-7). Steric hindrance at C8 could influence binding to biological targets, such as C5a receptors, where substituent positioning is critical for antagonism .
• Chloro Group (C2 vs. C4/C8): Chloro substituents at C2 (target compound) vs. C4 or C8 alter electronic density across the ring.